1,3-Propanediol, 2-(1-ethylpropyl)-

• CAS No.: 25462-28-6
• Molecular Formula: C8H18O2
• Molecular Weight: 146.23 g/mol
• IUPAC Name: 2-pentan-3-ylpropane-1,3-diol
• InChI: InChI=1S/C8H18O2/c1-3-7(4-2)8(5-9)6-10/h7-10H,3-6H2,1-2H3
• InChI Key: PMYMNKGSHYYMNT-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(CO)CO

Description

1,3-Propanediol, 2-(1-ethylpropyl)- is a branched diol derivative of 1,3-propanediol, characterized by a 2-(1-ethylpropyl) substituent. This alkyl group introduces steric bulk and hydrophobicity, distinguishing it from simpler diols. Branched alkyl groups like 1-ethylpropyl are known to reduce crystallinity and enhance solubility in nonpolar solvents, making such compounds useful in polymers, surfactants, or specialty chemicals .

Preparation Methods

Chemical Synthesis Approaches

Hydroformylation and Hydrogenation Pathways

The chemical synthesis of 1,3-propanediol derivatives often begins with hydroformylation, a process that introduces formyl groups into unsaturated hydrocarbons. For 1,3-Propanediol, 2-(1-ethylpropyl)-, this method involves the reaction of ethylene with synthesis gas (CO + H₂) to form 3-hydroxypropanal (3-HPA), followed by catalytic hydrogenation to yield the diol. The Shell process, a well-established industrial method, employs rhodium or cobalt catalysts under high-pressure conditions (80–100 atm) to achieve hydroformylation, with subsequent hydrogenation using nickel or palladium catalysts at elevated temperatures (120–150°C).

A variation of this route, the Degussa process, utilizes acrolein derived from propylene oxidation. Acrolein undergoes hydration to form 3-HPA, which is then hydrogenated to produce 1,3-propanediol derivatives. This method achieves yields of ~85% but requires stringent control over reaction conditions to minimize by-products such as acrolein dimers.

Catalytic Hydrogenolysis of Glycerol

With the rise of biodiesel production, glycerol has emerged as a sustainable feedstock for 1,3-propanediol synthesis. Catalytic hydrogenolysis of glycerol involves dehydration to 3-HPA on acid sites, followed by hydrogenation on metal catalysts. Heterogeneous catalysts such as Pt/WOₓ/Al₂O₃ have demonstrated high selectivity (up to 92%) for 1,3-propanediol derivatives under mild conditions (180°C, 40 atm H₂). Siliceous mesocellular foam-supported platinum catalysts further enhance surface area and pore size, improving reaction efficiency.

Table 1: Comparative Analysis of Chemical Synthesis Methods

Method	Feedstock	Catalyst	Temperature (°C)	Yield (%)	Selectivity (%)
Shell Hydroformylation	Ethylene	Rh/Co	120–150	78	85
Degussa Process	Acrolein	Ni/Pd	100–130	85	88
Glycerol Hydrogenolysis	Glycerol	Pt/WOₓ/Al₂O₃	180	70	92

Biological Synthesis Approaches

Microbial Fermentation

Biological production of 1,3-propanediol derivatives leverages microorganisms such as Klebsiella pneumoniae and Clostridium butyricum, which naturally metabolize glycerol into 1,3-propanediol via enzymatic pathways. The process involves two key enzymes: glycerol dehydratase (GDHt), which converts glycerol to 3-HPA, and 1,3-propanediol oxidoreductase (PDOR), which reduces 3-HPA to the final product. Fed-batch fermentations with K. pneumoniae have achieved titers of 90–110 g/L, though by-products like acetate and lactate limit overall efficiency.

Genetic Engineering and Strain Optimization

Advances in synthetic biology have enabled metabolic engineering to enhance yield and reduce by-products. For instance, knockout of the ldhA gene in Escherichia coli eliminates lactate production, redirecting carbon flux toward 1,3-propanediol synthesis. Co-expression of glycerol transporter (GlpF) and PDOR in engineered strains has further improved productivity to 135 g/L under optimized conditions.

Industrial Production Techniques

Continuous Flow Reactors

Industrial-scale production prioritizes continuous flow reactors for their efficiency and consistency. A patented method for related diol derivatives employs tubular reactors with palladium on carbon (Pd/C) catalysts, operating at 150°C and 50 atm H₂. This configuration achieves a space-time yield of 2.5 g/L·h, with minimal catalyst deactivation over 500 hours.

Solvent-Free Synthesis

Recent patents highlight solvent-free processes to reduce environmental impact. One approach involves the direct alkylation of 1,3-propanediol with 1-ethylpropyl bromide in the presence of sodium hydride, conducted at 120–160°C under autogenous pressure. This method eliminates wastewater generation and achieves 95% purity after distillation.

Table 2: Industrial Production Parameters

Parameter	Continuous Flow Reactor	Solvent-Free Alkylation
Temperature (°C)	150	120–160
Pressure (atm)	50	8–12
Catalyst	Pd/C	NaH
Purity (%)	90	95
Space-Time Yield (g/L·h)	2.5	1.8

Comparative Analysis of Methods

Chemical synthesis offers higher throughput (70–85% yield) but generates environmentally harmful by-products like acrolein dimers. Biological methods, while sustainable (yields up to 135 g/L), face challenges in scaling due to microbial sensitivity and downstream purification costs. Industrial techniques balance efficiency and environmental impact, with solvent-free alkylation emerging as a promising compromise.

Chemical Reactions Analysis

Types of Reactions

1,3-Propanediol, 2-(1-ethylpropyl)- undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: It can be reduced to form alcohols or other reduced derivatives.

Substitution: It can undergo substitution reactions with halogens or other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used reducing agents.

Substitution: Halogenation can be achieved using halogen gases like chlorine (Cl2) or bromine (Br2).

Major Products Formed

Oxidation: Aldehydes and carboxylic acids.

Reduction: Alcohols and other reduced forms.

Substitution: Halogenated derivatives.

Scientific Research Applications

Scientific Research Applications

• Chemistry 1,3-Propanediol, 2-(1-ethylpropyl)- serves as a building block in organic synthesis for creating complex molecules. Its structure makes it a versatile intermediate in organic synthesis, facilitating various chemical reactions.
• Biology It is investigated as a bio-based solvent due to its low toxicity and biodegradability.
• Medicine The compound is explored for potential use in drug delivery systems and as a precursor for synthesizing pharmaceutical compounds.
• Industry 1,3-Propanediol, 2-(1-ethylpropyl)- is utilized in the production of polymers, resins, and plasticizers because it can impart flexibility and durability to materials. It is also used as a building block for polyurethanes and polyesters.

Interactions

Interaction studies of 1,3-Propanediol, 2-(1-ethylpropyl)- focus on its compatibility with other chemical agents and its behavior in biological systems. Research often examines its effects on:

• Solubility
• Stability
• Efficacy of other compounds

Similar Compounds

Several compounds share structural similarities with 1,3-Propanediol, 2-(1-ethylpropyl)-, including other substituted propanediols and related diols.

Industrial Applications of 1,3-Propanediol

1,3-Propanediol has several industrial applications:

• Polymer Production It serves as a building block for polyurethanes and polyesters.
• Other applications 1,3-Propanediol can be formulated into various industrial products, including composites, adhesives, laminates, coatings, and moldings . It is also used as an antifreeze, a component in wood paint, and a common solvent .

Mechanism of Action

The mechanism of action of 1,3-Propanediol, 2-(1-ethylpropyl)- involves its interaction with various molecular targets and pathways. In biological systems, it is metabolized by enzymes such as glycerol dehydratase and 1,3-propanediol oxidoreductase . These enzymes facilitate the conversion of glycerol to 1,3-propanediol, which can then participate in various metabolic processes.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 1,3-Propanediol, 2-(1-ethylpropyl)- with structurally related diols and derivatives, based on molecular features, physical properties, and applications inferred from the evidence:

Compound Name	CASRN	Molecular Formula	Substituents	Key Properties	Applications	References
1,3-Propanediol, 2-(1-ethylpropyl)-	Not Available	C₉H₂₀O₂	2-(1-ethylpropyl)	High hydrophobicity (predicted logP ~3-4), moderate solubility in organic solvents	Potential use in surfactants, plasticizers, or resins
1,3-Propanediol (Trimethylene glycol)	504-63-2	C₃H₈O₂	None (parent diol)	Boiling point: 210–215°C; highly hydrophilic (logP -0.8)	Solvent, antifreeze, polymer precursor
Trimethylolpropane (TMP)	77-99-6	C₆H₁₄O₃	2-ethyl-2-(hydroxymethyl)	Triol; mp 58°C; hydrophilic (logP -1.2)	Polyester resins, lubricants, crosslinking agents
2-Methoxy-1,3-propanediol	761-06-8	C₄H₁₀O₃	2-methoxy	Lower viscosity than glycerol; moderate hydrophilicity	Cosmetic formulations, humectants
1,3-Diethyl 2-ethyl-2-(1-ethylpropyl)propanedioate	10203-59-5	C₁₄H₂₆O₄	Diester with 2-(1-ethylpropyl)	High logP (4.0); liquid at room temperature	Plasticizers, lubricant additives
Phenolic β-O-4 Lignin Dimer (III)	Not Provided	C₁₉H₂₂O₈	Aromatic substituents (methoxy groups)	Degraded via enzymatic cleavage; low solubility in water	Model compound for lignin degradation studies

Key Observations:

Hydrophobicity : The 2-(1-ethylpropyl) group in the target compound increases hydrophobicity compared to unsubstituted 1,3-propanediol (logP -0.8 vs. predicted ~3-4). This aligns with the diethyl ester analog (logP 4.0) in , suggesting similar trends despite differences in functional groups .

Solubility: Bulky alkyl substituents reduce water solubility but enhance compatibility with organic solvents. For example, TMP’s triol structure retains higher water solubility, while the target compound’s branched alkyl group would favor nonpolar environments .

Thermal Stability : Branched derivatives like TMP exhibit higher thermal stability (mp 58°C) compared to linear diols, which may extend to the target compound due to reduced molecular symmetry .

Reactivity : The diol’s hydroxyl groups are reactive sites for esterification or etherification, similar to 2-methoxy-1,3-propanediol (). However, steric hindrance from the 1-ethylpropyl group may slow reaction kinetics compared to less hindered analogs .

Biological Activity

1,3-Propanediol, 2-(1-ethylpropyl)-, also known as 1,3-PDO, is a chemical compound with significant applications in various fields including biochemistry, pharmaceuticals, and materials science. This article explores its biological activity, synthesis pathways, and potential applications based on diverse research findings.

• Molecular Formula : C9H20O2
• Molar Mass : 172.26 g/mol
• Structure : The compound consists of a propane backbone with hydroxyl groups that contribute to its reactivity and biological interactions.

Synthesis Pathways

1,3-Propanediol can be synthesized through both chemical and biological methods. The biological synthesis typically involves fermentation processes using microorganisms. For instance, glycerol is converted into 1,3-PDO through the action of specific enzymes such as glycerol dehydratase (GDHt) and propanediol oxidoreductase (PDOR) .

Table 1: Comparison of Synthesis Methods

Method	Advantages	Disadvantages
Chemical Synthesis	High yield, established processes	Environmental concerns, by-products
Biological Synthesis	Eco-friendly, renewable	Lower yields, requires optimization

Biological Activity

The biological activity of 1,3-Propanediol is primarily related to its interactions with cellular systems and its potential therapeutic applications. Research indicates that it exhibits antimicrobial properties and can influence metabolic pathways in various organisms.

Antimicrobial Properties

Studies have demonstrated that 1,3-PDO has inhibitory effects on certain bacterial strains. For instance, it has shown effectiveness against Escherichia coli and Staphylococcus aureus, suggesting its potential as a preservative or antimicrobial agent in food and pharmaceutical applications .

Case Study: Antimicrobial Efficacy

A study conducted by Maervoet et al. (2012) evaluated the efficacy of 1,3-PDO against microbial pathogens. The results indicated a significant reduction in bacterial growth at concentrations above 5% (v/v), highlighting its potential use in formulations aimed at controlling microbial contamination .

Applications in Medicine and Biotechnology

The compound's properties make it suitable for various applications:

• Pharmaceuticals : Used as a solvent and stabilizer in drug formulations.
• Cosmetics : Acts as a humectant and emollient due to its moisturizing properties.
• Biodegradable Plastics : Its role in the synthesis of polyesters contributes to the development of environmentally friendly materials .

Safety and Toxicology

While 1,3-Propanediol is generally recognized as safe (GRAS) by the FDA when used appropriately in food products, its safety profile must be continuously evaluated in various applications. Toxicological assessments indicate low toxicity levels; however, further studies are warranted to fully understand its long-term effects on human health .